Cas no 2229476-01-9 (2-(2-bromo-5-methylphenyl)propan-2-yl(methyl)amine)

• Product Name: 2-(2-bromo-5-methylphenyl)propan-2-yl(methyl)amine
• CAS No: 2229476-01-9
• MF: C₁₁H₁₆BrN
• MW: 242.155442237854
• CID: 6593332
• PubChem ID: 165645907
• Update Time: 2025-05-20

2-(2-bromo-5-methylphenyl)propan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-5-methylphenyl)propan-2-yl(methyl)amine
• 2229476-01-9
• [2-(2-bromo-5-methylphenyl)propan-2-yl](methyl)amine
• EN300-1908577

• Inchi： 1S/C11H16BrN/c1-8-5-6-10(12)9(7-8)11(2,3)13-4/h5-7,13H,1-4H3
• InChI Key： XJGDSLRWSOANFJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C=C1C(C)(C)NC

Computed Properties

• Exact Mass: 241.04661g/mol
• Monoisotopic Mass: 241.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Additional information on 2-(2-bromo-5-methylphenyl)propan-2-yl(methyl)amine

Introduction to 2-(2-bromo-5-methylphenyl)propan-2-yl(methyl)amine (CAS No. 2229476-01-9)

2-(2-bromo-5-methylphenyl)propan-2-yl(methyl)amine, identified by the CAS number 2229476-01-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of amines, featuring a complex aromatic structure that includes a brominated and methyl-substituted benzene ring, connected to a propyl group and a methylamine moiety. The unique combination of these structural elements imparts distinct chemical properties and potential biological activities, making it a subject of interest for medicinal chemists and researchers exploring novel therapeutic agents.

The molecular structure of 2-(2-bromo-5-methylphenyl)propan-2-yl(methyl)amine consists of a benzene ring substituted at the 2-position with a bromine atom and at the 5-position with a methyl group. This aromatic core is linked to a propyl group at the 2-position, which further extends to a secondary amine group (methylamine) at the terminal position. Such structural features are often exploited in drug design to modulate interactions with biological targets, including enzymes and receptors. The presence of both bromine and methyl groups enhances the compound's lipophilicity, which can influence its absorption, distribution, metabolism, and excretion (ADME) profiles.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring brominated aromatic systems. The bromine atom in 2-(2-bromo-5-methylphenyl)propan-2-yl(methyl)amine serves as a key pharmacophore, enabling selective binding to biological targets and facilitating post-synthetic modifications. This property has been leveraged in the development of small-molecule inhibitors and activators for various diseases. For instance, studies have shown that brominated aromatic compounds can exhibit potent activity against certain kinases and other enzymes involved in cancer signaling pathways. The methyl group at the 5-position further contributes to steric hindrance and electronic effects, fine-tuning the compound's interaction with biological targets.

Research into 2-(2-bromo-5-methylphenyl)propan-2-yl(methyl)amine has been particularly relevant in the context of central nervous system (CNS) disorders. The propyl chain and secondary amine moiety suggest potential for modulating neurotransmitter systems, such as dopamine or serotonin pathways, which are implicated in conditions like depression, anxiety, and neurodegenerative diseases. Preliminary studies have indicated that derivatives of this compound may exhibit anxiolytic or antidepressant-like effects in animal models. These findings have spurred further investigation into optimizing its pharmacological profile through structural modifications.

The synthesis of 2-(2-bromo-5-methylphenyl)propan-2-yl(methyl)amine involves multi-step organic reactions, typically starting from commercially available aromatic precursors. Key synthetic steps include bromination of the benzene ring followed by Friedel-Crafts alkylation to introduce the propyl group. Subsequent reduction or nucleophilic substitution reactions yield the desired secondary amine structure. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, may also be employed to achieve higher regioselectivity and yield. The development of efficient synthetic routes is crucial for large-scale production and for enabling rapid access to analogues for medicinal chemistry studies.

The chemical properties of 2-(2-bromo-5-methylphenyl)propan-2-yl(methyl)amine, including its solubility, stability, and reactivity, are influenced by its molecular structure. The presence of both polar (amine group) and non-polar (aromatic ring and alkyl chains) regions makes it soluble in both organic solvents like dichloromethane and polar solvents such as methanol or dimethyl sulfoxide (DMSO). This solubility profile is advantageous for formulating the compound for various applications, including in vitro assays and preclinical studies. Additionally, its stability under different storage conditions is critical for maintaining its integrity during long-term research projects.

In conclusion,(CAS No.) 2229476-01-9 represents a structurally intriguing compound with potential applications in pharmaceutical research. Its unique combination of substituents—bromine at the 2-position of an aromatic ring linked to a propyl chain terminated by a secondary amine—makes it a valuable scaffold for drug discovery efforts targeting CNS disorders and other diseases. Ongoing research continues to explore its pharmacological effects and optimize synthetic methodologies for efficient production. As our understanding of biological targets advances,(product name) may emerge as a key intermediate or lead compound in the development of novel therapeutic agents.